Cas no 38541-67-2 (2-Ethyl-2,3,3-trimethylbutyric Acid)

• Product Name: 2-Ethyl-2,3,3-trimethylbutyric Acid
• CAS No: 38541-67-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1489932
• PubChem ID: 546228
• Update Time: 2025-05-24

2-Ethyl-2,3,3-trimethylbutyric Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-2,3,3-trimethyl-
• 2-Ethyl-2,3,3-trimethylbutyric Acid
• 2-Ethyl-2,3,3-trimethylbutyric Acid-d3
• 2-Ethyl-2,3,3-trimethylbutyricAcid
• 38541-67-2
• 2-Ethyl-2,3,3-trimethylbutanoic acid
• SCHEMBL284018
• 2-Ethyl-2,3,3-trimethylbutanoic acid #

• Inchi： 1S/C9H18O2/c1-6-9(5,7(10)11)8(2,3)4/h6H2,1-5H3,(H,10,11)
• InChI Key： SXJBHJCKWQIWHA-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC)C(C)(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-Ethyl-2,3,3-trimethylbutyric Acid

2-Ethyl-2,3,3-Trimethylbutyric Acid: A Comprehensive Overview

2-Ethyl-2,3,3-trimethylbutyric acid (CAS No. 38541-67-2) is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound, also referred to as Etyltrimethylbutyric acid, belongs to the class of carboxylic acids and is characterized by its branched carbon chain structure. The molecule consists of a carboxylic acid group attached to a tertiary carbon, which is further substituted with multiple methyl groups and an ethyl group. This structural arrangement imparts distinctive chemical and physical properties to the compound.

The synthesis of 2-Ethyl-2,3,3-trimethylbutyric acid involves advanced organic chemistry techniques. One common method includes the oxidation of an appropriate alcohol precursor using oxidizing agents such as potassium permanganate or chromium-based reagents. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored biotechnological approaches, such as enzymatic oxidation, to produce this compound in a more environmentally friendly manner.

One of the most notable applications of 2-Ethyl-2,3,3-trimethylbutyric acid is in the field of flavor chemistry. The compound exhibits a pleasant aroma profile, making it valuable in the food and beverage industry. It is often used as a flavor enhancer in processed foods, snacks, and beverages to impart a creamy or fruity taste. Recent studies have focused on its ability to modulate taste perception by interacting with taste receptors, offering potential applications in low-calorie food formulations.

In addition to its role in flavor chemistry, Etyltrimethylbutyric acid has found utility in the pharmaceutical industry. Its unique structure allows it to serve as a building block for more complex molecules with pharmacological activity. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and antioxidants. Emerging research highlights its ability to scavenge free radicals and reduce oxidative stress in cellular models, suggesting promising avenues for drug development.

The environmental impact of 2-Ethyl-2,3,3-trimethylbutyric acid has also been a topic of recent interest. Studies have examined its biodegradability under various conditions, revealing that it undergoes rapid microbial degradation in aerobic environments. This property makes it a more sustainable alternative to traditional chemical additives in certain industrial processes. Furthermore, its low toxicity profile has been confirmed through acute and chronic toxicity studies, making it suitable for use in consumer products.

From a structural perspective, Etyltrimethylbutyric acid exhibits interesting stereochemical properties due to the presence of multiple chiral centers. Researchers have explored the enantioselective synthesis of this compound using chiral catalysts and asymmetric induction techniques. These advancements have enabled the production of enantiopure compounds, which are highly desirable in pharmaceutical and agrochemical applications.

The commercial availability of Etyltrimethylbutyric acid has expanded due to increased demand across various industries. Key manufacturers now offer this compound at competitive prices, catering to both research and industrial needs. Online marketplaces and specialty chemical suppliers provide easy access to this material, further facilitating its widespread use.

In conclusion, 2-Ethyl-2,3,3-trimethylbutyric acid (CAS No. 38541-67-2) stands out as a versatile compound with diverse applications across multiple sectors. Its unique chemical structure lends itself well to innovative uses in flavor chemistry, pharmaceuticals, and sustainable manufacturing processes. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.